molecular formula C16H18N4O2 B8646782 2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine CAS No. 393856-91-2

2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine

Cat. No. B8646782
CAS RN: 393856-91-2
M. Wt: 298.34 g/mol
InChI Key: DJOBEVOJCUFHLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

393856-91-2

Product Name

2-Amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynyl pyrimidine

Molecular Formula

C16H18N4O2

Molecular Weight

298.34 g/mol

IUPAC Name

2-[2-[[2-amino-5-(2-phenylethynyl)pyrimidin-4-yl]amino]ethoxy]ethanol

InChI

InChI=1S/C16H18N4O2/c17-16-19-12-14(7-6-13-4-2-1-3-5-13)15(20-16)18-8-10-22-11-9-21/h1-5,12,21H,8-11H2,(H3,17,18,19,20)

InChI Key

DJOBEVOJCUFHLY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CN=C(N=C2NCCOCCO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.5 g of 4-chloro-2-diisopropylaminomethyleneamino-5-phenylethynylpyrimidine, 20 mL of ethanol and 1.83 g of 2-(2-aminoethoxy)ethanol was refluxed for 18 hours. The tea colored solution was evaporated in vacuo and the residue partitioned between water and dichloromethane. The aqueous layer was washed twice more with dichloromethane and the combined organic extracts washed with water. The organic solution was dried over sodium sulfate, filtered and evaporated in vacuo. The yellow residue obtained was triturated with ether and filtered to give 0.49 g of a yellow solid, 2-amino-4-[2-(2-hydroxyethoxy)ethylamino]-5-phenylethynylpyrimidine. m.p. 128–129° C.
Name
4-chloro-2-diisopropylaminomethyleneamino-5-phenylethynylpyrimidine
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.83 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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